Cas no 36749-13-0 (3-ethoxypentane)
3-ethoxypentane structure
Product Name:3-ethoxypentane
3-ethoxypentane Chemical and Physical Properties
Names and Identifiers
-
- 3-ethoxypentane
- Pentane, 3-ethoxy-
- 36749-13-0
- 3-Ethoxypentane #
- SCHEMBL127172
- BMAINLNHNVARHJ-UHFFFAOYSA-N
- DTXSID90190207
- DB-262293
-
- Inchi： 1S/C7H16O/c1-4-7(5-2)8-6-3/h7H,4-6H2,1-3H3
- InChI Key： BMAINLNHNVARHJ-UHFFFAOYSA-N
- SMILES： O(CC)C(CC)CC
Computed Properties
- Exact Mass: 116.12018
- Monoisotopic Mass: 116.120115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 39.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 2.3
Experimental Properties
- Density: 0.7684 (estimate)
- Melting Point: -95.35°C (estimate)
- Boiling Point: 117.3°C (estimate)
- Flash Point: 9°C
- Refractive Index: 1.3897 (estimate)
- PSA: 9.23
3-ethoxypentane Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
36749-13-0 (3-ethoxypentane) Related Products
- 1817-89-6(Pentane, 2-ethoxy-)
- 2679-87-0(2-Ethoxybutane)
- 6863-58-7(Butane, 2,2'-oxybis-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
